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Compound of Interest

Compound Name: Allyl n-octyl ether

Cat. No.: B1268035

Essential Safety and Handling Guide for Allyl n-octyl
ether

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Allyl n-octyl ether in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical data
for Allyl n-octyl ether.
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Property Value Source
Molecular Formula C11H220 [1112][3]
Molecular Weight 170.29 g/mol [1][2]
CAS Number 3295-97-4 [1114]
Boiling Point 206 °C [5]
Flash Point 68 °C (154.4 °F) [5]

~0.803 g/mL at 25°C

Density (estimated based on Allyl [6]
ether)
Occupational Exposure Limits No data available [7]

Personal Protective Equipment (PPE)

When handling Allyl n-octyl ether, the following personal protective equipment is mandatory
to ensure personal safety and minimize exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.[7] A face shield should be worn in situations with a
high risk of splashing.

¢ Skin Protection:

o Gloves: Chemical-impermeable gloves must be worn.[7] Always inspect gloves for any
signs of degradation before use. Nitrile gloves may be suitable for short-term protection,
but it is advisable to consult the glove manufacturer's resistance guide for specific
recommendations for ethers.

o Protective Clothing: Wear fire/flame-resistant and impervious clothing.[7] A lab coat should
be worn and fully buttoned.

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are
exceeded, a full-face respirator with an appropriate organic vapor cartridge is required.[7]
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Operational Handling and Storage

Adherence to proper handling and storage protocols is critical for the safe use of Allyl n-octyl
ether.

e Ventilation: Always handle Allyl n-octyl ether in a well-ventilated area, preferably within a
chemical fume hood.[7]

« Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[7] Use non-
sparking tools and explosion-proof equipment.[8]

o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

o Ethers have the potential to form explosive peroxides upon exposure to air and light.[9]
Containers should be dated upon opening and stored away from light.

o Store separately from strong acids and oxidizing agents.[9]

Spill Management Protocol

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

Workflow for Chemical Spill Response
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Chemical Spill Response Workflow for Allyl n-octyl ether
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Caption: Workflow for handling a chemical spill of Allyl n-octyl ether.
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Step-by-Step Spill Cleanup Procedure

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate if Necessary: For large or unmanageable spills, evacuate the area and contact
emergency services.[10]

Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood.
Don PPE: Put on the appropriate personal protective equipment as outlined above.[11]

Contain the Spill: Use a non-flammable, inert absorbent material such as sand, vermiculite,
or a commercial absorbent to contain the spill.[12] Do not use combustible materials like
paper towels.[12]

Absorb the Chemical: Cover the spill with the absorbent material, starting from the outside
and working inwards to prevent spreading.[10]

Collect the Waste: Once the liquid is fully absorbed, use non-sparking tools to carefully
scoop the material into a designated, sealable container.[13]

Decontaminate the Area: Clean the spill area with soap and water.[12]

Dispose of Waste: Label the container with the contents and dispose of it as hazardous
waste according to institutional and local regulations.[14]

Restock Supplies: Replenish any used items in the spill kit.[10]

Disposal Plan

Proper disposal of Allyl n-octyl ether and its contaminated waste is crucial to prevent

environmental contamination and ensure safety.

Waste Collection:

o Collect waste Allyl n-octyl ether and any contaminated materials (e.g., absorbent from
spills, used gloves) in a compatible, properly labeled, and sealed container.[14]
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o Do not mix with incompatible waste streams.

e Disposal Method:
o Disposal must be handled through a licensed hazardous waste disposal company.[15]

o Do not dispose of Allyl n-octyl ether down the drain, as it is a flammable liquid and can
pose an explosion hazard in the sewer system.[16][17]

o Empty Containers:

o Thoroughly rinse empty containers with a suitable solvent. The first rinse should be
collected and disposed of as hazardous waste.[14] After thorough cleaning, the container
can be disposed of according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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